Cas no 30095-56-8 (Acetamide,N-[3-(2-bromoacetyl)phenyl]-)

Acetamide, N-[3-(2-bromoacetyl)phenyl]- is a brominated aromatic acetamide derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive 2-bromoacetyl group attached to a phenyl ring, making it a valuable intermediate for nucleophilic substitution reactions, particularly in the development of bioactive compounds. The compound's well-defined reactivity profile allows for selective functionalization, enabling the synthesis of complex molecules. Its stability under controlled conditions ensures consistent performance in multi-step synthetic routes. Researchers utilize this compound for its efficiency in introducing bromoacetyl moieties into target structures, facilitating further modifications in drug discovery and material science applications.
Acetamide,N-[3-(2-bromoacetyl)phenyl]- structure
30095-56-8 structure
Product Name:Acetamide,N-[3-(2-bromoacetyl)phenyl]-
CAS No:30095-56-8
MF:C10H10BrNO2
MW:256.095901966095
MDL:MFCD07364400
CID:303984
PubChem ID:12431847
Update Time:2025-10-05

Acetamide,N-[3-(2-bromoacetyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2-bromoacetyl)phenyl]-
    • 3'-Acetamido-2-bromoacetophenone
    • N-[3-(2-bromoacetyl)phenyl]acetamide
    • 3-Acetylamino-phenacylbromid,2-Brom-3'-acetamido-acetophenon
    • 3'-bromoacetylacetanilide
    • m-bromo-acetylacetanilide
    • O132
    • A820192
    • CS-0450710
    • 3-Acetamidophenacyl bromide
    • N-[3-(Bromoacetyl)phenyl]acetamide
    • AKOS000269478
    • N-(3-(2-bromoacetyl)phenyl)acetamide
    • DTXSID30498032
    • SCHEMBL5628492
    • MFCD07364400
    • FT-0652055
    • 30095-56-8
    • IBMUCSJKSQYUIB-UHFFFAOYSA-N
    • 3'-Bromacetylacetanilide
    • 6-CHLORONAPHTHALENE-2-SULFONICACID
    • MDL: MFCD07364400
    • Inchi: 1S/C10H10BrNO2/c1-7(13)12-9-4-2-3-8(5-9)10(14)6-11/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key: IBMUCSJKSQYUIB-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 254.98900
  • Monoisotopic Mass: 254.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.531
  • Boiling Point: 424.781 °C at 760 mmHg
  • Flash Point: 210.7 °C
  • Refractive Index: 1.614
  • PSA: 46.17000
  • LogP: 2.29560

Acetamide,N-[3-(2-bromoacetyl)phenyl]- Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Acetamide,N-[3-(2-bromoacetyl)phenyl]- Pricemore >>

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Additional information on Acetamide,N-[3-(2-bromoacetyl)phenyl]-

Comprehensive Guide to Acetamide,N-[3-(2-bromoacetyl)phenyl]- (CAS No. 30095-56-8): Properties, Applications, and Market Insights

Acetamide,N-[3-(2-bromoacetyl)phenyl]- (CAS No. 30095-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated acetamide derivative is widely recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has become a focal point for researchers exploring novel drug candidates and advanced material synthesis.

The molecular structure of Acetamide,N-[3-(2-bromoacetyl)phenyl]- features both an acetamide group and a bromoacetyl moiety, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. Recent studies have highlighted its potential in developing targeted therapeutic agents, particularly in the field of kinase inhibitor research, a hot topic in modern drug discovery.

In pharmaceutical applications, Acetamide,N-[3-(2-bromoacetyl)phenyl]- serves as a key building block for synthesizing more complex molecules. Its ability to act as a protein kinase modulator has made it particularly relevant in cancer research, where small-molecule inhibitors are increasingly sought after. The compound's bromine atom provides an excellent leaving group, facilitating further functionalization—a property highly valued in medicinal chemistry.

The synthesis of Acetamide,N-[3-(2-bromoacetyl)phenyl]- typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles, addressing the growing industry focus on sustainable chemical production. This aligns with current trends in the chemical sector, where environmental considerations are becoming as important as product performance.

From a commercial perspective, the market for Acetamide,N-[3-(2-bromoacetyl)phenyl]- has shown steady growth, driven by increasing R&D activities in pharmaceutical and biotechnology sectors. Suppliers specializing in custom chemical synthesis often list this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. The global push for precision medicine has further amplified demand for such specialized intermediates.

Quality control of Acetamide,N-[3-(2-bromoacetyl)phenyl]- is crucial, with analytical techniques like HPLC and NMR spectroscopy being routinely employed to verify purity and structural integrity. The compound typically appears as a white to off-white crystalline powder, with specifications often including ≥98% purity for research-grade material. Proper storage conditions—usually in a cool, dry environment—are essential to maintain stability.

Recent scientific literature reveals growing interest in the structure-activity relationships of bromoacetyl-containing compounds like Acetamide,N-[3-(2-bromoacetyl)phenyl]-. Researchers are particularly interested in how modifications to its molecular framework might enhance bioactivity or improve drug-like properties. This aligns with frequent search queries about "bromoacetyl compounds in drug design" and "acetamide derivatives as pharmaceutical intermediates."

Safety considerations for handling Acetamide,N-[3-(2-bromoacetyl)phenyl]- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions, a document frequently requested by laboratory personnel and EHS managers.

The future outlook for Acetamide,N-[3-(2-bromoacetyl)phenyl]- appears promising, especially as pharmaceutical companies invest more in targeted drug discovery. Its role as a versatile synthetic intermediate positions it well in the growing market for customized chemical building blocks. Furthermore, the compound's potential applications in bioconjugation chemistry—an area seeing increased attention—may open new avenues for its utilization.

For researchers sourcing Acetamide,N-[3-(2-bromoacetyl)phenyl]-, several reputable chemical suppliers offer the compound in varying quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing typically reflects the purity grade and quantity ordered, with many suppliers providing analytical data to support quality claims—a critical factor for scientists conducting reproducible research.

In conclusion, Acetamide,N-[3-(2-bromoacetyl)phenyl]- (CAS No. 30095-56-8) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it valuable for creating novel bioactive molecules. As the chemical and pharmaceutical industries continue to evolve, compounds like this will remain essential tools in the quest for new therapeutic solutions and advanced materials.

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